Cas no 61609-39-0 (Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]-, hydrochloride)

Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]-, hydrochloride structure
61609-39-0 structure
Product Name:Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]-, hydrochloride
CAS No:61609-39-0
MF:C13H20ClNO2S
MW:289.821401596069
CID:472970
PubChem ID:12297913
Update Time:2025-04-19

Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]-, hydrochloride Chemical and Physical Properties

Names and Identifiers

    • Piperidine, 1-methyl-3-[(4-methylphenyl)sulfonyl]-, hydrochloride
    • 1-methyl-3-(4-methylphenyl)sulfonylpiperidine,hydrochloride
    • DTXSID50485909
    • 61609-39-0
    • Inchi: 1S/C13H19NO2S.ClH/c1-11-5-7-12(8-6-11)17(15,16)13-4-3-9-14(2)10-13;/h5-8,13H,3-4,9-10H2,1-2H3;1H
    • InChI Key: FHJCTZYYKLURCC-UHFFFAOYSA-N
    • SMILES: Cl.S(C1C=CC(C)=CC=1)(C1CN(C)CCC1)(=O)=O

Computed Properties

  • Exact Mass: 289.0905
  • Monoisotopic Mass: 289.0903277g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 2
  • Complexity: 339
  • Covalently-Bonded Unit Count: 2
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 45.8Ų

Experimental Properties

  • PSA: 37.38
Recommended suppliers
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Hangzhou Cedareal Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Hangzhou Cedareal Technology Co., Ltd.
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen